Cas no 132018-13-4 (6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one)

• Product Name: 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one
• CAS No: 132018-13-4
• MF: C₁₈H₁₃NO₇
• MW: 355.298325300217
• CID: 898835
• PubChem ID: 5007981
• Update Time: 2025-06-14

6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one
• AC1NMEM7
• AG-D-65019
• CHEBI:377834
• CHEMBL166682
• CTK4B7659
• FT-0671249
• 2-broMine-2-(2-fluorophenyl)-2-cyclopropylketone (pulagelei interMediates)
• BDBM50011419
• methyl 6-methoxy-2-(4-nitrophenyl)-4-oxo-4H-chromene-3-carboxylate
• DTXSID10407480
• 132018-13-4
• AKOS027446948
• 4H-1-Benzopyran-3-carboxylic acid, 6-methoxy-2-(4-nitrophenyl)-4-oxo-, methyl ester
• methyl 6-methoxy-2-(4-nitrophenyl)-4-oxochromene-3-carboxylate
• 6-Methoxy-2-(4-nitro-phenyl)-4-oxo-4H-chromene-3-carboxylic acid methyl ester

• Inchi： 1S/C18H13NO7/c1-24-12-7-8-14-13(9-12)16(20)15(18(21)25-2)17(26-14)10-3-5-11(6-4-10)19(22)23/h3-9H,1-2H3
• InChI Key： BJLXUOUDXYTEOD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C(C(=O)OC)=C1C1C=CC(=CC=1)[N+](=O)[O-])=O)OC

Computed Properties

• Exact Mass: 355.06919
• Monoisotopic Mass: 355.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.417
• Melting Point: 185-188°C
• Boiling Point: 544.9°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.622
• PSA: 104.97
• LogP: 3.68660

Additional information on 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one

Comprehensive Overview of 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one (CAS No. 132018-13-4)

6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one, identified by its CAS No. 132018-13-4, is a synthetic organic compound belonging to the benzopyranone family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. Its unique molecular structure, featuring a methoxycarbonyl group and a 4-nitrophenyl substituent, makes it a valuable intermediate for developing novel bioactive molecules.

In the realm of pharmaceutical research, 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one is often explored for its potential as a precursor in the synthesis of flavonoid derivatives. Flavonoids are widely studied for their antioxidant, anti-inflammatory, and anticancer properties. Researchers are particularly interested in how modifications to the benzopyranone core can enhance bioactivity and selectivity. This compound’s nitrophenyl group also offers opportunities for further chemical transformations, making it a versatile building block in drug discovery.

From a material science perspective, CAS No. 132018-13-4 has been investigated for its potential use in organic electronics and photoluminescent materials. The conjugated system within the benzopyranone framework allows for interesting optical properties, which could be harnessed in developing sensors or light-emitting devices. Recent studies have highlighted its fluorescence characteristics, sparking curiosity about its applications in bioimaging and molecular probes.

One of the most frequently asked questions about this compound revolves around its synthesis and purification. The preparation of 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize reaction conditions to improve yield and purity, as these factors are critical for downstream applications. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to characterize the compound and ensure its structural integrity.

Another hot topic is the safety and handling of this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Users frequently search for information on its solubility, stability, and storage conditions, which are essential for maintaining its quality over time. The compound is generally soluble in organic solvents like DMSO and methanol, but its stability under various pH and temperature conditions requires careful consideration.

In the context of green chemistry, there is growing interest in developing more sustainable synthetic routes for compounds like 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one. Researchers are exploring catalytic methods and renewable starting materials to reduce environmental impact. This aligns with broader trends in the chemical industry, where eco-friendly synthesis and waste minimization are prioritized.

The compound’s mechanism of action in biological systems is another area of active investigation. While its primary use is as an intermediate, some studies suggest that it may exhibit intrinsic bioactivity. For instance, its nitrophenyl moiety could interact with cellular targets, making it a candidate for further pharmacological evaluation. However, more research is needed to fully elucidate its potential effects.

For those working in chemical databases and cheminformatics, accurate documentation of CAS No. 132018-13-4 is crucial. The compound’s IUPAC name, molecular formula, and structural identifiers must be consistently recorded to facilitate data sharing and collaboration. This is particularly important in an era where AI-driven drug discovery relies on high-quality chemical data.

In summary, 6-Methoxy-3-(methoxycarbonyl)-2-(4-nitrophenyl)-4H-benzopyran-4-one is a multifaceted compound with promising applications across multiple disciplines. Its structural versatility, optical properties, and potential bioactivity make it a subject of ongoing research. As scientific advancements continue, this compound may play a pivotal role in the development of new therapeutics, materials, and sustainable chemical processes.